4-Acetoxy-tetrahydro-thiophene-3-carboxylic acid methyl ester
Overview
Description
ATTCE is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields of research and industry1.
Synthesis Analysis
The synthesis of ATTCE is not well documented in the literature. However, related compounds have been synthesized using catalytic protodeboronation of pinacol boronic esters utilizing a radical approach23.
Chemical Reactions Analysis
The chemical reactions involving ATTCE are not well documented. However, related compounds have been involved in reactions such as catalytic protodeboronation of pinacol boronic esters23.
Physical And Chemical Properties Analysis
The physical and chemical properties of ATTCE are not well documented in the literature. However, it is known that ATTCE has a molecular weight of 202.231 g/mol4.
Scientific Research Applications
Chemical Synthesis and Reaction Mechanisms
One study presents a method for the synthesis of 3-alkylamino-5-arylthiophenes with various substituents, highlighting the versatility of thiophene derivatives in organic synthesis. The process involves treating thioaroylketene S,N-acetals with active methylene compounds, leading to the formation of thiophenes with diverse functional groups (Kim & Kim, 2000).
Materials Science and Polymer Research
Research into conjugated polymers for electronic applications features the improvement of photoconductivity in polymer/fullerene composites. A technique involving the addition of alkyl thiol molecules to the polymer/fullerene solution before spin coating significantly enhances photoresponsivity and carrier mobility, attributed to improved structural order within the bulk heterojunction films (Peet et al., 2006).
Advanced Organic Electronics
A study on the molecular and electronic structures of thieno[3,4-b]thiophene derivatives, including carboxylic acids and their esters, utilized computational methods to predict conformations and electronic transitions. This research provides insights into the potential electronic applications of thieno[3,4-b]thiophene derivatives by understanding their molecular behavior and interactions (Buemi, 1989).
Electrocatalytic Applications
Investigations into the electrocatalytic carboxylation of aromatic ketones with carbon dioxide in ionic liquids demonstrate a novel approach to synthesizing α-hydroxycarboxylic acid methyl esters. This process presents an environmentally friendly and efficient method for incorporating CO2 into valuable chemical products, opening avenues for sustainable chemistry and carbon capture technologies (Feng et al., 2011).
Safety And Hazards
The safety and hazards associated with ATTCE are not well documented in the literature.
Future Directions
The future directions for ATTCE are not well documented in the literature. However, given its unique properties and potential applications, it is likely to continue to garner significant attention in various fields of research and industry1.
Please note that this information is based on the available literature and may not be comprehensive. For more detailed information, please refer to specific scientific literature and resources.
properties
IUPAC Name |
methyl 4-acetyloxythiolane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4S/c1-5(9)12-7-4-13-3-6(7)8(10)11-2/h6-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXAASVIFFGHFKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CSCC1C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901214643 |
Source
|
| Record name | Methyl 4-(acetyloxy)tetrahydro-3-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901214643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetoxy-tetrahydro-thiophene-3-carboxylic acid methyl ester | |
CAS RN |
1208081-85-9 |
Source
|
| Record name | Methyl 4-(acetyloxy)tetrahydro-3-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1208081-85-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-(acetyloxy)tetrahydro-3-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901214643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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